Cas no 7093-78-9 (Benzenamine, N-(2,4-dimethoxyphenyl)-2,4-dimethoxy-)

• Product Name: Benzenamine, N-(2,4-dimethoxyphenyl)-2,4-dimethoxy-
• CAS No: 7093-78-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 546373
• PubChem ID: 15474039
• Update Time: 2025-04-19

Benzenamine, N-(2,4-dimethoxyphenyl)-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2,4-dimethoxyphenyl)-2,4-dimethoxy-
• N-(2,4-dimethoxyphenyl)-2,4-dimethoxyaniline
• 2,2',4,4'-tetramethoxydi-phenylamine
• SB82067
• Bis(2,4-dimethoxyphenyl)amine
• DTXSID80573101
• 7093-78-9
• N,N-bis(2,4-dimethoxyphenyl)amine
• AE-848/30862016

• Inchi： 1S/C16H19NO4/c1-18-11-5-7-13(15(9-11)20-3)17-14-8-6-12(19-2)10-16(14)21-4/h5-10,17H,1-4H3
• InChI Key： SOMRPPKYBOJTMO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC1C=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 289.13147
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.95